![molecular formula C19H27N3O2S B5545401 (1S*,5R*)-6-(cyclopropylmethyl)-3-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-3,6-diazabicyclo[3.2.2]nonan-7-one](/img/structure/B5545401.png)
(1S*,5R*)-6-(cyclopropylmethyl)-3-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-3,6-diazabicyclo[3.2.2]nonan-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The investigation into compounds like “(1S*,5R*)-6-(cyclopropylmethyl)-3-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-3,6-diazabicyclo[3.2.2]nonan-7-one” involves understanding their synthesis, structure, and properties. These compounds belong to a broader category of bicyclic and heterocyclic compounds, which are crucial in medicinal chemistry for their diverse biological activities.
Synthesis Analysis
The synthesis of related 3,7-diazabicyclo[3.3.1]nonane derivatives often involves aminomethylation reactions, as seen in the synthesis of N,S-containing heterocycles via aminomethylation of dicyano-oxo-tetrahydropyridine-thiolates, leading to diazabicyclo[3.3.1]nonane derivatives (Dotsenko, Krivokolysko, & Litvinov, 2007). This approach might offer insights into the synthesis of the specific compound .
Molecular Structure Analysis
Compounds with a 3,6-diazabicyclo[3.2.2]nonane skeleton exhibit significant structural diversity and complexity. The crystal structures of similar compounds, such as 7-amino-2,4-diazabicyclo[3.3.1]nonan-3-one derivatives, reveal a bicyclic skeleton with axial repulsion among N-atoms, affecting the molecular conformation (Weber, Morgenstern, Hegetschweiler, & Schmalle, 2001). These structural insights are crucial for understanding the 3D arrangement and potential reactivity of the specific compound.
Chemical Reactions and Properties
The chemical reactivity of these compounds can be inferred from related studies, such as the reaction between penicillin-derived thiazoloazetidinones and ethyl diazoacetate, leading to tricyclic products (Mara, Singh, Thomas, & Williams, 1982). This example illustrates the potential for complex reactions involving cyclo additions and rearrangements that could be relevant to our compound of interest.
properties
IUPAC Name |
(1S,5R)-6-(cyclopropylmethyl)-3-(4-methyl-2-propan-2-yl-1,3-thiazole-5-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O2S/c1-11(2)17-20-12(3)16(25-17)19(24)21-9-14-6-7-15(10-21)22(18(14)23)8-13-4-5-13/h11,13-15H,4-10H2,1-3H3/t14-,15+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAACKHUHQBUQBC-LSDHHAIUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C(C)C)C(=O)N2CC3CCC(C2)N(C3=O)CC4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC(=N1)C(C)C)C(=O)N2C[C@@H]3CC[C@H](C2)N(C3=O)CC4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,5R)-6-(cyclopropylmethyl)-3-(4-methyl-2-propan-2-yl-1,3-thiazole-5-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-7-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.